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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety protocols and handling precautions

for 2-Methoxyphenylacetic acid (CAS No. 93-25-4). The information is compiled to ensure the

safety of laboratory and manufacturing personnel.

Hazard Identification and Classification
2-Methoxyphenylacetic acid is classified as a hazardous substance. The following table

summarizes its GHS classification.[1][2][3]

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Warning[1][2]

Hazard Pictogram:[1][2]
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GHS07 (Exclamation Mark)

NFPA Ratings:[1]

Health: 2 (Intense or continued exposure could cause temporary incapacitation or possible

residual injury)

Flammability: 0 (Materials that will not burn)

Reactivity: 0 (Normally stable)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methoxyphenylacetic acid is

provided below.

Property Value Reference

Molecular Formula C9H10O3 [1][2]

Molecular Weight 166.17 g/mol [2][3]

Appearance White powder/solid [3]

Melting Point 122 - 125 °C

Flash Point 117 °C [4]

log Pow (n-octanol/water) 1.51 (experimental)

First Aid Measures
Adherence to the following first aid protocols is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If breathing is

difficult or absent, provide artificial respiration.

Seek medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation persists, seek medical advice.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

[2]

Fire-Fighting Measures
In the event of a fire involving 2-Methoxyphenylacetic acid, the following measures should be

taken.
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Aspect Guideline

Suitable Extinguishing Media
Use alcohol-resistant foam, carbon dioxide, dry

powder, or water spray.[1][2]

Unsuitable Extinguishing Media
No limitations on extinguishing agents are given

for this substance.

Special Hazards

Thermal decomposition can generate carbon

oxides (carbon monoxide and carbon dioxide).

[1][5] The substance is combustible, and vapors

may form explosive mixtures with air upon

intense heating.

Firefighter Protection

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear, including gas-tight chemical protective

clothing.[1][4][5]

Accidental Release Measures
A systematic approach is necessary for managing spills of 2-Methoxyphenylacetic acid.

Aspect Procedure

Personal Precautions

Evacuate unnecessary personnel from the area.

Ensure adequate ventilation. Avoid breathing

dust. Wear appropriate personal protective

equipment (see Section 6).[1][2]

Environmental Precautions
Prevent the substance from entering drains,

sewers, or public waters.[1][2]

Methods for Cleaning Up

For small spills, vacuum or sweep up the

material and place it into a suitable, labeled

container for disposal.[4] Avoid generating dust.

For large spills, cover drains and collect the

material for disposal.
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Handling and Storage
Proper handling and storage are essential to minimize risk.

Aspect Recommendation

Handling

Use only in a well-ventilated area.[1][5] Avoid

contact with skin and eyes.[1] Do not breathe

dust, mist, or spray.[1] Wash hands thoroughly

after handling.[1][2] Do not eat, drink, or smoke

in the work area.[1]

Storage

Store in a cool, dry, and well-ventilated place.[1]

[5] Keep the container tightly closed when not in

use.[1][5] Store locked up.[1]

Incompatible Materials Strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are crucial for safe handling.
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Control Parameter Specification

Engineering Controls

Ensure good ventilation of the workstation.

Emergency eye wash fountains and safety

showers should be readily available.[1][5]

Eye/Face Protection

Wear chemical safety goggles or glasses with

side-shields conforming to EN166 or NIOSH

standards. A face shield may also be necessary.

[1][2][4]

Hand Protection Wear protective gloves.[1][4]

Skin and Body Protection

Wear suitable protective clothing to prevent skin

exposure.[1][4] Safety shoes are also

recommended.[1]

Respiratory Protection
If ventilation is inadequate, wear a NIOSH-

approved respirator.[1][4]

Experimental Protocols
Protocol 7.1: Standard Procedure for Handling a Small Spill

Notification: Immediately alert personnel in the vicinity of the spill.

Evacuation: Evacuate non-essential personnel from the immediate area.

Ventilation: Ensure the area is well-ventilated to avoid inhalation of dust.

PPE: Don the appropriate PPE as outlined in Section 7, including respiratory protection,

gloves, eye protection, and a lab coat.

Containment: If the spill is a powder, carefully sweep or vacuum the material. Avoid actions

that could generate dust.

Collection: Place the collected material into a clearly labeled, sealed container for hazardous

waste.
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Decontamination: Clean the spill area with a suitable solvent or detergent and water.

Disposal: Dispose of the waste container and any contaminated cleaning materials

according to institutional and local regulations.

Visualizations
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Alert Area Personnel
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Ensure Adequate Ventilation

Don Appropriate PPE

Sweep or Vacuum Spill
(Avoid Dust Generation)

Collect in Labeled
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Decontaminate Spill Area

Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Methoxyphenylacetic acid.
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Core Protection

Enhanced Protection (as needed)

Conditions Requiring Enhanced PPE

Protective Clothing
(Lab Coat)

Inadequate Ventilation
or Dust Generation

Chemical Resistant Gloves Safety Goggles/Glasses
(EN166/NIOSH)

Risk of Splashing

Face ShieldNIOSH-Approved Respirator

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for 2-Methoxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 2-Methoxyphenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139654#2-methoxyphenylacetic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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